Cas no 1171489-28-3 (1-(2,3-dimethylphenyl)-3-(2-{6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-ylamino}ethyl)urea)
1-(2,3-dimethylphenyl)-3-(2-{6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-ylamino}ethyl)urea Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,3-dimethylphenyl)-3-(2-{6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-ylamino}ethyl)urea
- VU0648862-1
- 1-(2,3-dimethylphenyl)-3-[2-[[6-(2-methylimidazol-1-yl)pyrimidin-4-yl]amino]ethyl]urea
- F5607-0114
- 1171489-28-3
- 1-(2,3-dimethylphenyl)-3-(2-{[6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-yl]amino}ethyl)urea
- 1-(2,3-dimethylphenyl)-3-(2-((6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-yl)amino)ethyl)urea
- SR-01000923874
- SR-01000923874-1
- AKOS024515555
-
- Inchi: 1S/C19H23N7O/c1-13-5-4-6-16(14(13)2)25-19(27)22-8-7-21-17-11-18(24-12-23-17)26-10-9-20-15(26)3/h4-6,9-12H,7-8H2,1-3H3,(H,21,23,24)(H2,22,25,27)
- InChI Key: BYUYSSLYNQSVFA-UHFFFAOYSA-N
- SMILES: O=C(NC1C=CC=C(C)C=1C)NCCNC1C=C(N=CN=1)N1C=CN=C1C
Computed Properties
- Exact Mass: 365.196
- Monoisotopic Mass: 365.196
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 477
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 96.8A^2
- XLogP3: 2.4
1-(2,3-dimethylphenyl)-3-(2-{6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-ylamino}ethyl)urea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5607-0114-2μmol |
1-(2,3-dimethylphenyl)-3-(2-{[6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-yl]amino}ethyl)urea |
1171489-28-3 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5607-0114-5μmol |
1-(2,3-dimethylphenyl)-3-(2-{[6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-yl]amino}ethyl)urea |
1171489-28-3 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5607-0114-10μmol |
1-(2,3-dimethylphenyl)-3-(2-{[6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-yl]amino}ethyl)urea |
1171489-28-3 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5607-0114-20μmol |
1-(2,3-dimethylphenyl)-3-(2-{[6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-yl]amino}ethyl)urea |
1171489-28-3 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5607-0114-1mg |
1-(2,3-dimethylphenyl)-3-(2-{[6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-yl]amino}ethyl)urea |
1171489-28-3 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5607-0114-2mg |
1-(2,3-dimethylphenyl)-3-(2-{[6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-yl]amino}ethyl)urea |
1171489-28-3 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5607-0114-3mg |
1-(2,3-dimethylphenyl)-3-(2-{[6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-yl]amino}ethyl)urea |
1171489-28-3 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5607-0114-4mg |
1-(2,3-dimethylphenyl)-3-(2-{[6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-yl]amino}ethyl)urea |
1171489-28-3 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5607-0114-5mg |
1-(2,3-dimethylphenyl)-3-(2-{[6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-yl]amino}ethyl)urea |
1171489-28-3 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5607-0114-10mg |
1-(2,3-dimethylphenyl)-3-(2-{[6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-yl]amino}ethyl)urea |
1171489-28-3 | 10mg |
$79.0 | 2023-09-09 |
1-(2,3-dimethylphenyl)-3-(2-{6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-ylamino}ethyl)urea Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 1-(2,3-dimethylphenyl)-3-(2-{6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-ylamino}ethyl)urea
Comprehensive Overview of 1-(2,3-dimethylphenyl)-3-(2-{6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-ylamino}ethyl)urea (CAS No. 1171489-28-3)
The compound 1-(2,3-dimethylphenyl)-3-(2-{6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-ylamino}ethyl)urea (CAS No. 1171489-28-3) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and drug discovery. This molecule, characterized by its unique urea and imidazole-pyrimidine structural motifs, is often explored for its potential therapeutic applications, particularly in the modulation of specific biological pathways. Researchers and pharmaceutical companies are increasingly interested in this compound due to its promising pharmacological profile and its relevance in addressing contemporary health challenges.
The chemical structure of 1-(2,3-dimethylphenyl)-3-(2-{6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-ylamino}ethyl)urea features a 2,3-dimethylphenyl group linked to a urea moiety, which is further connected to an ethylamino bridge terminating in a 6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-yl unit. This intricate architecture is designed to enhance binding affinity and selectivity toward specific molecular targets, making it a valuable candidate for drug development. The presence of the imidazole ring, a common pharmacophore in many FDA-approved drugs, further underscores its potential in therapeutic applications.
In recent years, the demand for novel small molecules like 1-(2,3-dimethylphenyl)-3-(2-{6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-ylamino}ethyl)urea has surged, driven by the need for innovative treatments for diseases such as cancer, autoimmune disorders, and infectious diseases. The compound's ability to interact with key enzymes and receptors has positioned it as a focal point in high-throughput screening and structure-activity relationship (SAR) studies. Its CAS No. 1171489-28-3 serves as a critical identifier for researchers sourcing this material for experimental purposes.
One of the most compelling aspects of 1-(2,3-dimethylphenyl)-3-(2-{6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-ylamino}ethyl)urea is its versatility in drug design. The pyrimidine core, a staple in many kinase inhibitors, combined with the imidazole functionality, allows for broad-spectrum activity against various biological targets. This has led to its inclusion in numerous preclinical studies aimed at identifying new therapeutic agents. Additionally, the compound's urea linkage contributes to its stability and bioavailability, which are critical factors in drug development.
The synthesis of 1-(2,3-dimethylphenyl)-3-(2-{6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-ylamino}ethyl)urea involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Researchers frequently employ nucleophilic substitution and condensation reactions to assemble its complex framework. The compound's CAS No. 1171489-28-3 is frequently referenced in patent literature and scientific publications, highlighting its importance in the chemical and pharmaceutical industries.
From a commercial perspective, 1-(2,3-dimethylphenyl)-3-(2-{6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-ylamino}ethyl)urea is available through specialized chemical suppliers who cater to the needs of academic and industrial researchers. Its high purity grade and custom synthesis options make it a sought-after reagent for those engaged in cutting-edge research. The compound's unique properties also make it a subject of interest in computational chemistry and molecular docking studies, where its interactions with biological targets are simulated to predict efficacy and safety.
In conclusion, 1-(2,3-dimethylphenyl)-3-(2-{6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-ylamino}ethyl)urea (CAS No. 1171489-28-3) represents a fascinating example of modern medicinal chemistry. Its intricate structure, combined with its potential therapeutic applications, ensures its continued relevance in scientific research. As the demand for innovative drugs grows, compounds like this will undoubtedly play a pivotal role in shaping the future of healthcare and drug discovery.
1171489-28-3 (1-(2,3-dimethylphenyl)-3-(2-{6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-ylamino}ethyl)urea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)